Cas no 2680817-86-9 (4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid)

• Product Name: 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid
• CAS No: 2680817-86-9
• MF: C₆H₆BrN₃O₃
• MW: 248.034140110016
• CID: 5650054
• PubChem ID: 165917976
• Update Time: 2025-10-13

4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278169
• 2680817-86-9
• 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C6H6BrN3O3/c1-2(11)8-6-9-3(5(12)13)4(7)10-6/h1H3,(H,12,13)(H2,8,9,10,11)
• InChI Key： XFGMWMHKAWRDGD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C(NC(C)=O)N1

Computed Properties

• Exact Mass: 246.95925g/mol
• Monoisotopic Mass: 246.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.1Ų

Additional information on 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid

4-Bromo-2-Acetamido-1H-Imidazole-5-Carboxylic Acid (CAS No. 2680817-86-9): An Overview of Its Properties and Applications

4-Bromo-2-acetamido-1H-imidazole-5-carboxylic acid (CAS No. 2680817-86-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid consists of a brominated imidazole ring with an acetamido group and a carboxylic acid moiety. These functional groups contribute to the compound's chemical reactivity and biological properties. The bromine atom, in particular, plays a crucial role in modulating the compound's interactions with biological targets, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid has also been investigated for its antimicrobial properties. A study published in the Antimicrobial Agents and Chemotherapy journal demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways, making it a promising candidate for the development of new antibiotics.

The pharmacokinetic profile of 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid has also been studied extensively. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its high solubility and stability under physiological conditions contribute to its bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid has also found use in chemical synthesis as a building block for more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for the synthesis of derivatives with enhanced biological activities. Researchers are actively exploring ways to modify this compound to improve its potency, selectivity, and pharmacological profile.

In conclusion, 4-bromo-2-acetamido-1H-imidazole-5-carboxylic acid (CAS No. 2680817-86-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable asset for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.